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Compound of Interest

Compound Name: Oxadiargyl

Cat. No.: B1677824 Get Quote

Oxadiargyl is a pre-emergence herbicide belonging to the oxadiazole group, which acts by

inhibiting protoporphyrinogen oxidase (PPO). It is effective for the control of a range of grass,

broadleaf, and sedge weeds in direct-seeded rice (DSR) systems. Proper application is crucial

for maximizing weed control efficacy while ensuring crop safety.

Application Notes
Oxadiargyl is primarily used as a pre-emergence (PRE) herbicide in dry-seeded rice systems,

providing an environment free of weeds during the critical early stages of crop establishment.

[1] Its effectiveness is significantly influenced by the timing of application relative to sowing and

irrigation, as well as the soil moisture conditions. Application after sowing and subsequent

irrigation has been found to be most effective for weed control and crop safety.[1][2][3]

In some cases, oxadiargyl can also be applied as a delayed pre-emergence or early post-

emergence herbicide.[4] However, its efficacy can be lower when used alone for season-long

weed control, often necessitating a sequential application of a post-emergence herbicide to

manage later flushes of weeds.

Phytotoxicity can be a concern with oxadiargyl, particularly in wet-seeded or anaerobic

conditions, where it can cause crop injury or seedling mortality at higher rates. In dry-seeded

systems, phytotoxicity is generally lower, but higher application rates can still lead to a

reduction in plant density.
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Table 1: Recommended Application Rates and Timing
for Oxadiargyl in Direct-Seeded Rice

Application
Rate (g a.i.
ha⁻¹)

Application
Timing

Soil Condition Target Weeds Reference

80

After sowing and

after first

irrigation

Moist/Saturated
Grasses,

Broadleaf weeds

90
2 Days After

Sowing (DAS)
Moist Grassy weeds

100
Pre-emergence

(PE)
Moist General weeds

120
Pre-emergence

(PE)
Moist

Grasses,

Broadleaf weeds,

Cyperus

rotundus

160
Pre-emergence

(PE)
Moist

Grasses,

Broadleaf weeds,

Cyperus

rotundus

g a.i. ha⁻¹: grams of active ingredient per hectare

Table 2: Efficacy of Oxadiargyl on Weed Control and
Rice Yield
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Treatment
Weed Control
Efficiency (%)

Rice Grain
Yield (t ha⁻¹)

Phytotoxicity Reference

Oxadiargyl @ 80

g a.i. ha⁻¹ (Post-

sowing, Post-

irrigation)

Effective 4.0 - 4.1

No significant

effect on plant

density

Oxadiargyl @ 90

g a.i. ha⁻¹ (2

DAS) + 1 Hand

Weeding (30

DAS)

High 2.74 Not specified

Oxadiargyl @

100 g a.i. ha⁻¹

(PE) fb

Bispyribac-

sodium @ 25 g

a.i. ha⁻¹

Highest 3.46 Not specified

Oxadiargyl @

160 g a.i. ha⁻¹
High 3.7 - 4.0

Significant

reduction in plant

density

Untreated

(Weedy Check)
0 2.2 - 2.4 None

fb: followed by

Experimental Protocols
Protocol 1: Field Efficacy and Phytotoxicity Assessment
of Pre-emergence Oxadiargyl
This protocol outlines a field experiment to evaluate the efficacy and phytotoxicity of different

rates of oxadiargyl in dry-seeded rice.

1. Experimental Design:
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Layout: Randomized Block Design (RBD) with three to four replications.

Plot Size: Sub-plot size of at least 13.5 m² (e.g., 4.5 m x 3 m).

Treatments:

Oxadiargyl at varying rates (e.g., 80, 100, 120, 160 g a.i. ha⁻¹).

A standard herbicide check (e.g., Pendimethalin @ 1000 g a.i. ha⁻¹).

A weed-free control (maintained by manual hand weeding).

A weedy check (no weed control).

2. Crop Establishment:

Land Preparation: Prepare the field with dry tillage.

Sowing: Use a multi-crop seed-cum-fertilizer planter for drill seeding at a seed rate of 20–30

kg/ha and a depth of 1–2 cm.

Fertilization: Apply a basal dose of fertilizers (e.g., 25 kg N, 30 kg P₂O₅, and 25 kg ZnSO₄

ha⁻¹).

3. Herbicide Application:

Timing: Apply oxadiargyl as a pre-emergence spray 1-3 days after sowing (DAS), ideally

after the first light irrigation but before rice and weed emergence.

Equipment: Use a manually operated knapsack sprayer fitted with a flat-fan nozzle.

Spray Volume: Calibrate the sprayer to deliver a spray volume of 375-500 liters of water per

hectare.

Procedure: Ensure uniform application by maintaining consistent walking speed and

pressure.

4. Data Collection:
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Phytotoxicity: Score visual phytotoxicity on a scale of 0-10 (where 0 is no injury and 10 is

complete plant death) at 3, 5, 10, and 15 days after application.

Weed Density and Biomass: At 30, 45, and 60 DAS, place a 1m x 1m quadrat randomly at

two to three locations within each plot. Count the number of weeds by species and collect

the above-ground biomass. Dry the biomass in an oven at 70°C for 72 hours and record the

dry weight.

Crop Growth and Yield Parameters: Record rice plant density, number of effective tillers per

plant, number of filled grains per panicle, and finally, the grain yield from the net plot area at

harvest.

5. Data Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the

experimental design.

Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(DWC - DWT) /

DWC] × 100, where DWC is the dry weight of weeds in the control plot and DWT is the dry

weight of weeds in the treated plot.
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Caption: Workflow for pre-emergence application of oxadiargyl in direct-seeded rice.
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Caption: Mechanism of action of oxadiargyl leading to weed control in DSR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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